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Compound of Interest

5-bromo-2,3-dihydro-1H-inden-1-
Compound Name:
amine hydrochloride

Cat. No.: B1439534

An In-depth Technical Guide on the Molecular Weight of 5-bromo-2,3-dihydro-1H-inden-1-
amine hydrochloride

Executive Summary

This technical guide provides a comprehensive analysis of the molecular weight of 5-bromo-
2,3-dihydro-1H-inden-1-amine hydrochloride (CAS Number: 1197595-75-7), a key
intermediate in pharmaceutical synthesis.[1][2] Addressed to researchers, scientists, and drug
development professionals, this document moves beyond a simple statement of value to
explore the foundational principles of its determination. We will detail the theoretical calculation
based on atomic masses, outline rigorous experimental verification protocols such as mass
spectrometry, and discuss the critical role of accurate molecular weight in ensuring scientific
integrity, reproducibility, and regulatory compliance in drug discovery and development.

Compound Identification and Structure

5-bromo-2,3-dihydro-1H-inden-1-amine hydrochloride is a salt form of the brominated
indane amine. The hydrochloride salt is often preferred in pharmaceutical applications to
improve the stability and solubility of the parent compound.

e Molecular Formula: CoH11BrCIN[1][2][3]

» IUPAC Name: 5-bromo-2,3-dihydro-1H-inden-1-amine;hydrochloride[1]
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e Parent Compound: 5-bromo-2,3-dihydro-1H-inden-1-amine (CAS: 185122-74-1)[4][5]
e Component Acid: Hydrochloric Acid (HCI)[1]

The structure consists of a bicyclic indane core, with a bromine atom substituted on the
aromatic ring and an amine group on the five-membered ring. This structure is a common
scaffold in the development of central nervous system agents.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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